Cas no 114831-41-3 (1-Pentanol, 2,2-difluoro-5-methoxy-)

• Product Name: 1-Pentanol, 2,2-difluoro-5-methoxy-
• CAS No: 114831-41-3
• MF: C₆H₁₂F₂O₂
• MW: 154.155089378357
• CID: 3636528
• PubChem ID: 14097599
• Update Time: 2025-05-21

1-Pentanol, 2,2-difluoro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 2,2-difluoro-5-methoxy-
• 2,2-difluoro-5-methoxypentan-1-ol
• 114831-41-3
• SCHEMBL10657739
• EN300-7679275
• 2,2-difluoro-1-hydroxy-5-methoxypentane

• Inchi： 1S/C6H12F2O2/c1-10-4-2-3-6(7,8)5-9/h9H,2-5H2,1H3
• InChI Key： AEWBLGLTSZQPIN-UHFFFAOYSA-N
• SMILES： C(O)C(F)(F)CCCOC

Computed Properties

• Exact Mass: 154.08053595Da
• Monoisotopic Mass: 154.08053595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 85.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-Pentanol, 2,2-difluoro-5-methoxy-

1-Pentanol, 2,2-difluoro-5-methoxy- (CAS No. 114831-41-3): Properties, Applications, and Market Insights

1-Pentanol, 2,2-difluoro-5-methoxy- (CAS No. 114831-41-3) is a fluorinated alcohol derivative with unique chemical properties that make it valuable in specialized applications. This compound belongs to the family of fluorinated pentanols, which are increasingly studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The presence of both difluoro and methoxy groups in its structure contributes to its distinct reactivity and solubility profile.

The molecular formula of 2,2-difluoro-5-methoxy-1-pentanol is C6H12F2O2, with a molecular weight of 154.15 g/mol. Its fluorine substitution at the 2-position enhances its lipophilicity, while the methoxy group at the 5-position introduces polarity, creating an interesting balance of properties. This combination has sparked interest among researchers exploring bioactive compounds and specialty solvents.

Recent studies highlight the potential of fluorinated alcohols like 1-Pentanol, 2,2-difluoro-5-methoxy- in pharmaceutical intermediates. The compound's ability to influence hydrogen bonding patterns makes it particularly interesting for drug design applications, where subtle modifications can significantly impact bioavailability. In material science, its unique structure contributes to the development of fluorinated polymers with enhanced thermal stability and chemical resistance.

The synthesis of CAS 114831-41-3 typically involves multi-step organic reactions, including fluorination and ether formation. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for sustainable production methods. Process optimization has become a key focus area, as evidenced by recent patent filings related to efficient fluorination techniques.

From a commercial perspective, 2,2-difluoro-5-methoxy-1-pentanol occupies a niche but growing segment in the fine chemicals market. Market analysts note increasing demand from Asia-Pacific regions, particularly for applications in electronic materials and specialty coatings. The compound's stability under various conditions makes it suitable for formulations requiring long shelf-life and consistent performance.

Quality control for 1-Pentanol, 2,2-difluoro-5-methoxy- typically involves advanced analytical techniques such as GC-MS and NMR spectroscopy. Purity standards have become more stringent as applications move toward high-value sectors. Recent technological advancements in analytical chemistry have enabled better characterization of this compound's isomeric purity and trace impurities.

Environmental considerations for fluorinated pentanol derivatives have gained attention in regulatory circles. While 114831-41-3 demonstrates favorable biodegradability profiles compared to some persistent fluorinated compounds, manufacturers are investing in waste minimization strategies and closed-loop systems to address sustainability concerns. These developments align with global trends toward eco-friendly chemical production.

Research into novel applications of 2,2-difluoro-5-methoxy-1-pentanol continues to expand. Recent publications explore its potential as a chiral building block in asymmetric synthesis and as a modifier in advanced battery electrolytes. The compound's versatility ensures ongoing interest from both academic and industrial research teams worldwide.

Storage and handling recommendations for CAS 114831-41-3 emphasize standard organic chemical precautions. The material should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. Compatibility studies suggest excellent stability with common laboratory materials, though consultation with technical datasheets is recommended for specific applications.

The future outlook for 1-Pentanol, 2,2-difluoro-5-methoxy- appears promising, with projected growth in several high-tech sectors. Innovations in catalytic fluorination may further improve production economics, while emerging applications in renewable energy technologies could create new demand streams. As the chemical industry continues to prioritize specialized, performance-oriented compounds, this fluorinated alcohol derivative is well-positioned for expanded utilization.